Cas no 2227850-31-7 ((2R)-1-cycloheptylpropan-2-amine)
(2R)-1-cycloheptylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-cycloheptylpropan-2-amine
- 2227850-31-7
- EN300-1762945
-
- Inchi: 1S/C10H21N/c1-9(11)8-10-6-4-2-3-5-7-10/h9-10H,2-8,11H2,1H3/t9-/m1/s1
- InChI Key: HIKHEESOCBLWLV-SECBINFHSA-N
- SMILES: N[C@H](C)CC1CCCCCC1
Computed Properties
- Exact Mass: 155.167399674g/mol
- Monoisotopic Mass: 155.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 93
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
(2R)-1-cycloheptylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1762945-0.05g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 0.05g |
$1537.0 | 2023-09-20 | ||
| Enamine | EN300-1762945-0.1g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 0.1g |
$1610.0 | 2023-09-20 | ||
| Enamine | EN300-1762945-0.25g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 0.25g |
$1683.0 | 2023-09-20 | ||
| Enamine | EN300-1762945-0.5g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 0.5g |
$1757.0 | 2023-09-20 | ||
| Enamine | EN300-1762945-1.0g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 1g |
$1829.0 | 2023-06-03 | ||
| Enamine | EN300-1762945-2.5g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 2.5g |
$3585.0 | 2023-09-20 | ||
| Enamine | EN300-1762945-5.0g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 5g |
$5304.0 | 2023-06-03 | ||
| Enamine | EN300-1762945-10.0g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 10g |
$7866.0 | 2023-06-03 | ||
| Enamine | EN300-1762945-1g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 1g |
$1829.0 | 2023-09-20 | ||
| Enamine | EN300-1762945-5g |
(2R)-1-cycloheptylpropan-2-amine |
2227850-31-7 | 5g |
$5304.0 | 2023-09-20 |
(2R)-1-cycloheptylpropan-2-amine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on (2R)-1-cycloheptylpropan-2-amine
Introduction to (2R)-1-cycloheptylpropan-2-amine (CAS No. 2227850-31-7)
(2R)-1-cycloheptylpropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2227850-31-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative has garnered attention due to its structural complexity and potential applications in drug development, particularly in the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs). The compound's unique stereochemistry, characterized by a (2R) configuration, makes it a valuable building block for creating complex molecular architectures that are essential for achieving high selectivity and efficacy in therapeutic agents.
The< strong>cycloheptyl moiety in the molecule imparts a rigid cyclic structure, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This feature is particularly important in medicinal chemistry, where the physicochemical properties of a drug can significantly impact its pharmacokinetic profile. Recent studies have highlighted the utility of cycloalkyl-substituted amines in designing novel therapeutic entities, emphasizing their role in modulating enzyme activity and receptor binding affinity.
In the realm of drug discovery, (2R)-1-cycloheptylpropan-2-amine has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its chiral center allows for the creation of enantiomerically enriched compounds, which are often required to achieve optimal therapeutic outcomes while minimizing adverse effects. The growing interest in stereoselective synthesis has positioned this compound as a promising candidate for further development in both academic and industrial research settings.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (2R)-1-cycloheptylpropan-2-amine, facilitating its integration into diverse drug development pipelines. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly effective in achieving high enantiomeric purity, which is critical for pharmaceutical applications. These innovations underscore the compound's potential as a cornerstone in the creation of next-generation therapeutics.
The< strong>pharmacological significance of (2R)-1-cycloheptylpropan-2-amine extends beyond its structural attributes. Preclinical studies have begun to unravel its interactions with various biological pathways, suggesting potential roles in treating conditions such as inflammation, pain management, and neurological disorders. The compound's ability to engage with multiple targets makes it an attractive scaffold for designing multitargeted drugs, which are increasingly recognized for their ability to provide synergistic therapeutic effects.
Moreover, the< strong>synthetic versatility of this amine derivative has opened new avenues for exploring its applications in material science and agrochemicals. Researchers are investigating its use as a precursor for high-performance polymers and specialty chemicals that exhibit unique functional properties. This broadens the scope of (2R)-1-cycloheptylpropan-2-amine beyond traditional pharmaceutical applications, highlighting its interdisciplinary relevance.
The< strong>regulatory landscape surrounding the use of (2R)-1-cycloheptylpropan-2-amine is also evolving, with increasing emphasis on sustainable and environmentally friendly synthetic routes. Green chemistry principles are being applied to optimize production processes, reducing waste and minimizing energy consumption. These efforts align with global initiatives to promote responsible chemical manufacturing practices.
In conclusion, (2R)-1-cycloheptylpropan-2-amine represents a fascinating compound with multifaceted applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and stereochemical properties make it a valuable asset in drug discovery and industrial chemistry. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further, solidifying its place as a key player in modern chemical innovation.
2227850-31-7 ((2R)-1-cycloheptylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)